N-(3,4-dimethylphenyl)-6-imidazol-1-ylpyridine-3-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-6-imidazol-1-ylpyridine-3-carboxamide
• InChI: InChI=1S/C17H16N4O/c1-12-3-5-15(9-13(12)2)20-17(22)14-4-6-16(19-10-14)21-8-7-18-11-21/h3-11H,1-2H3,(H,20,22)
• InChI Key: KYOQQCNMFYGEAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CN=C(C=C2)N3C=CN=C3)C
• Molecular Formula: C17H16N4O
• Molecular Weight: 292.33 g/mol

Description

N-(3,4-dimethylphenyl)-6-imidazol-1-ylpyridine-3-carboxamide, also known as L-745,870, is a selective antagonist of the dopamine D4 receptor. It was first synthesized in 1997 by researchers at Merck & Co. as part of their efforts to develop new treatments for psychiatric disorders.

Mechanism of Action

N-(3,4-dimethylphenyl)-6-imidazol-1-ylpyridine-3-carboxamide acts as a selective antagonist of the dopamine D4 receptor, which is a G protein-coupled receptor that is primarily expressed in the prefrontal cortex, striatum, and limbic system. By blocking the activity of the D4 receptor, this compound can modulate the release of dopamine and other neurotransmitters, which can have a variety of effects on behavior and physiology.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in animal models and in vitro studies. For example, it has been shown to modulate the activity of the mesolimbic dopamine system, which is involved in reward processing and addiction. It has also been shown to affect the function of the prefrontal cortex, which is involved in working memory and decision-making.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethylphenyl)-6-imidazol-1-ylpyridine-3-carboxamide in lab experiments is its high selectivity for the dopamine D4 receptor, which allows researchers to study the specific effects of blocking this receptor without affecting other receptors or neurotransmitter systems. However, one limitation is that it may not accurately reflect the effects of blocking the D4 receptor in humans, as there are species differences in the distribution and function of this receptor.

Future Directions

There are many potential future directions for research on N-(3,4-dimethylphenyl)-6-imidazol-1-ylpyridine-3-carboxamide and the dopamine D4 receptor. For example, it could be used to investigate the role of the D4 receptor in the development and treatment of psychiatric disorders such as schizophrenia, bipolar disorder, and addiction. It could also be used to develop new drugs that target the D4 receptor for therapeutic purposes. Additionally, further research could be done to better understand the biochemical and physiological effects of blocking the D4 receptor, and how these effects vary depending on the brain region and developmental stage.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-6-imidazol-1-ylpyridine-3-carboxamide involves several steps, starting with the reaction of 3,4-dimethylphenylacetic acid with acetic anhydride to form the corresponding anhydride. This intermediate is then reacted with 2-bromo-6-chloropyridine to form the desired pyridine carboxylic acid. The final step involves the reaction of the pyridine carboxylic acid with imidazole in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to form this compound.

Scientific Research Applications

N-(3,4-dimethylphenyl)-6-imidazol-1-ylpyridine-3-carboxamide has been used extensively in scientific research as a tool to study the role of the dopamine D4 receptor in various physiological and pathological processes. For example, it has been used to investigate the role of the D4 receptor in the regulation of cognitive function, mood, and addiction.